Cas no 56432-20-3 (3-(2-Hydroxynaphthalen-1-yl)benzaldehyde)

• Product Name: 3-(2-Hydroxynaphthalen-1-yl)benzaldehyde
• CAS No: 56432-20-3
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 945343
• PubChem ID: 2760145
• Update Time: 2024-11-03

3-(2-Hydroxynaphthalen-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxynaphthalen-1-yl)benzaldehyde
• 3-NAPHTHALEN-1-YL-BENZALDEHYDE
• (RS)-1-Naphthylalanine
• 1-(3-formylphenyl)-naphthalene
• 1-(m-Formylphenyl)naphthalin
• 1-naphthalanine
• 2-amino-3-(1-naphthyl)propanoic acid
• 3-(1'-naphthyl)-alanine
• 3-(1-naphthyl)alanine
• 3-(1-naphthyl)benzaldehyde
• 3-(1-NAPHTHYL)-DL-ALANINE
• D,L-1-naphthylalanine
• DL-2-AMINO-3-(1-NAPHTHYL)PROPANOIC ACID
• DL-3-(1-NAPHTHYL)ALANINE
• H-DL-3-ALA(1-NAPHTHYL)-OH
• H-DL-ALA(1-NAPH)-OH
• H-DL-NAL(1)-OH
• 3-(1-Naphthalenyl)benzaldehyde
• 3-(2-Methoxynaphthalen-1-yl)benzaldehyde
• 3-(4-Fluoronaphthalen-1-yl)benzaldehyde
• Benzaldehyde, 3-(1-naphthalenyl)-

• MDL： MFCD04117440
• Inchi： InChI=1S/C17H12O/c18-12-13-5-3-8-15(11-13)17-10-4-7-14-6-1-2-9-16(14)17/h1-12H
• InChI Key： CAXHDVXIZDLPBE-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2C3=CC=CC(=C3)C=O

Computed Properties

• Exact Mass: 232.088815002g/mol
• Monoisotopic Mass: 232.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes